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Compound of Interest

Compound Name:
2-Chloro-5-ethylpyridine

hydrochloride

CAS No.: 104801-39-0

Cat. No.: B3363706

Get Quote

Chemical Identity & Emergency Overview
2-Chloro-5-ethylpyridine hydrochloride is a halogenated pyridine derivative commonly used

as an intermediate in pharmaceutical synthesis. Its disposal requires specific attention due to

two primary factors: the thermal stability of the pyridine ring and the acidic nature of the

hydrochloride salt.

CAS Number: 104801-39-0[1]

Molecular Formula: C₇H₈ClN · HCl

Synonyms: 2-Chloro-5-ethylpyridine HCl; 6-Chloro-3-ethylpyridine hydrochloride.[1]
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Hazard Class Category Hazard Statement
Operational
Implication

Skin

Corrosion/Irritation
Cat. 2

H315: Causes skin

irritation

Contact causes

immediate dermatitis;

requires nitrile gloves.

Serious Eye Damage Cat. 2A
H319: Causes serious

eye irritation

Corrosive to mucous

membranes; safety

goggles required.

STOT - Single

Exposure
Cat. 3

H335: May cause

respiratory irritation

Dust inhalation is a

primary risk; use fume

hood.

Combustion Products N/A NOx, HCl, CO, CO₂

Critical: Incineration

requires scrubbers for

acid gas.[1]

Pre-Disposal Logistics & Segregation
Senior Scientist Note: The most common error in handling this compound is treating it as a

generic "organic solid." Because it is a hydrochloride salt, it is inherently acidic.[1] Mixing it with

strong alkalis (like waste sodium hydroxide) in a closed waste container can generate

significant heat and pressure.

Segregation Protocol
Primary Stream: Segregate as "Halogenated Organic Solid - Acidic."

Incompatibilities:

Strong Oxidizers: (e.g., Nitric acid, Peroxides) – Risk of fire/explosion.[1]

Strong Bases: (e.g., NaOH, KOH) – Exothermic neutralization.[1]

Metals: (e.g., Zinc, Iron) – In solution, may generate hydrogen gas.[1]
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Container: High-density polyethylene (HDPE) or glass. Avoid metal containers due to

potential corrosion from the HCl moiety.

Labeling: Must carry the "Corrosive" and "Toxic" pictograms. Label clearly as "Contains

Halogenated Organics."

Disposal Methodology: The Decision Matrix
The stability of the pyridine ring means standard low-temperature incineration is insufficient.

Incomplete combustion can lead to the release of toxic nitrogenous byproducts.

Recommended Method: High-Temperature
Incineration[1]

Temperature: >1000°C (1832°F).[2]

Retention Time: Minimum 2 seconds.

Scrubbing: Essential.[3] The combustion releases Hydrogen Chloride (HCl) gas and Nitrogen

Oxides (NOx).[4] The facility must be equipped with a wet scrubber (typically caustic soda) to

neutralize these acid gases.

Disposal Logic Flowchart
The following diagram outlines the decision process for classifying and routing this waste

stream.
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Waste Generation:
2-Chloro-5-ethylpyridine HCl
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Figure 1: Waste stream segregation logic for pyridine derivatives. Ensure solid waste is not

mixed with incompatible liquid streams.

Spill Response & Emergency Disposal
In the event of a spill, the priority is preventing dust inhalation and environmental release.[5]
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Immediate Actions
Evacuate: Clear the immediate area of non-essential personnel.

PPE: Don Nitrile gloves (double gloving recommended), safety goggles, and a NIOSH-

approved N95 or P100 respirator.[1]

Ventilation: If in a lab, ensure fume hood sashes are lowered. If on the floor, increase room

ventilation.[1]

Neutralization & Cleanup Protocol
Do not simply sweep up dry powder if it can be avoided, as this generates dust.[1]

Cover: Cover the spill with a specialized spill absorbent or a mixture of sand and soda ash

(sodium carbonate). The soda ash helps neutralize the acidic hydrochloride salt.

Moisten: Lightly mist the covered spill with a compatible solvent (or water, if safe) to

suppress dust.

Collect: Use a non-sparking scoop to place the material into a wide-mouth HDPE jar.

Label: Mark as "Hazardous Waste - Spill Debris (Contains 2-Chloro-5-ethylpyridine HCl)."

Spill Response Workflow
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Figure 2: Operational workflow for safe spill cleanup and containment.

Regulatory Compliance (RCRA & EPA)
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While 2-Chloro-5-ethylpyridine hydrochloride is not explicitly listed on the RCRA "P" or "U"

lists (unlike parent Pyridine, U196), it must be characterized by the generator.[1]

Waste Codes:

D002 (Corrosivity): Applicable if the waste is in an aqueous solution with pH ≤ 2.

D038 (Pyridine): Only applicable if the specific toxicity characteristic leaching procedure

(TCLP) detects Pyridine above regulatory limits (5.0 mg/L). However, as a distinct

chemical entity, it is safer to classify based on its own hazards.[1]

General Classification: Hazardous Waste Solid, Organic, N.O.S.[1] (Not Otherwise

Specified).

Compliance Check: Always verify with your local Environmental Health & Safety (EHS) officer

or state regulations, as they may be stricter than federal guidelines.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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